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Compound of Interest

Compound Name:

4-[3-

(Trifluoromethoxy)phenoxy]piperidi

ne

CAS No.: 459819-38-6

Cat. No.: B1613612

Get Quote

Executive Summary
The trifluoromethoxy phenoxy piperidine scaffold represents a "privileged structure" in modern

medicinal chemistry, particularly for central nervous system (CNS) and anti-infective

indications. This moiety combines the pharmacophoric versatility of the piperidine ring—a

nitrogenous base capable of forming critical hydrogen bonds or ionic interactions—with the

unique physicochemical properties of the trifluoromethoxy (

) group.

The

substituent is not merely a lipophilic bulk; it is an "orthogonal conformation" enforcer. Unlike the
methoxy group (

), which lies coplanar to the phenyl ring, the
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group twists out of plane due to the anomeric effect and steric repulsion, adopting a
conformation perpendicular to the aromatic system. This structural nuance, combined with high
metabolic stability and increased lipophilicity (

vs. H), makes this scaffold indispensable for optimizing blood-brain barrier (BBB) penetration
and blocking metabolic hotspots.

Structural & Electronic Rationale
The "Orthogonal" Fluorine Effect
The medicinal value of this scaffold is driven by the unique electronic and steric signature of the

group.

Conformational Bias: The

bond angle expands, and the

moiety rotates roughly

relative to the phenyl ring. This creates a distinct 3D volume occupancy that fits hydrophobic
pockets (e.g., in GPCRs like MCHR1) where planar substituents fail.

Metabolic Blockade: The phenoxy piperidine linkage is susceptible to oxidative metabolism

(CYP450) at the para-position of the phenyl ring. Substitution with

effectively blocks this site from hydroxylation, significantly extending half-life (

).

Lipophilicity Modulation: The

group increases lipophilicity without the high electron density associated with other halogens,
facilitating membrane permeability while maintaining specific receptor interactions.

SAR Decision Logic
The following diagram illustrates the decision matrix for deploying this scaffold in lead

optimization.
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Figure 1: SAR optimization logic flow utilizing the trifluoromethoxy group to solve ADME

liabilities.

Synthetic Methodologies
Constructing the ether linkage between the piperidine and the trifluoromethoxy-benzene ring is

the critical synthetic bottleneck. Two primary routes are employed: Nucleophilic Aromatic

Substitution (

) and Mitsunobu Coupling. The

approach is preferred for industrial scale-up (e.g., Delamanid intermediates) due to higher atom
economy and avoidance of azo-reagents.

Synthesis Workflow (Industrial Route)
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Figure 2: Industrial synthesis pathway for the 4-[4-(trifluoromethoxy)phenoxy]piperidine core.

Medicinal Chemistry Case Studies
Case Study: MCHR1 Antagonists (Obesity & Anxiety)
Target: Melanin-Concentrating Hormone Receptor 1 (MCHR1).[1][2][3] Challenge: Early

MCHR1 antagonists suffered from hERG channel inhibition (cardiotoxicity) and poor brain
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penetration. Solution: The introduction of the 4-(trifluoromethoxy)phenoxy moiety provided a

dual benefit.[4]

Selectivity: The bulky, electron-withdrawing

group reduced basicity of the piperidine nitrogen (when linked via spacers), altering the pKa
to reduce hERG binding affinity.

Efficacy: Compounds like SNAP-94847 utilize a difluorophenoxy piperidine motif, but

analogs have been explored to enhance metabolic stability while retaining the necessary
lipophilic interaction in the receptor's hydrophobic pocket.

Case Study: Antitubercular Agents (Delamanid Class)
Target: Mycolic acid synthesis (Mycobacterium tuberculosis). Role of Scaffold: In the synthesis

of Delamanid (and its precursors), the 4-[4-(trifluoromethoxy)phenoxy]piperidine unit serves as

a critical side chain.

Mechanism: The lipophilic tail aids in penetrating the waxy cell wall of M. tuberculosis.

Stability: The

group prevents rapid oxidative degradation by mycobacterial enzymes, allowing the nitro-
dihydro-imidazooxazole core to exert its therapeutic effect.

Experimental Protocols
Protocol: Synthesis of 4-[4-
(Trifluoromethoxy)phenoxy]piperidine
This protocol is adapted from optimized industrial processes for high-purity intermediate

generation.

Objective: To synthesize the ether-linked core via nucleophilic displacement of a mesylate.

Reagents:

Ethyl 4-hydroxypiperidine-1-carboxylate (
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equiv)

Methanesulfonyl chloride (MsCl) (

equiv)

Triethylamine (TEA) (

equiv)

4-(Trifluoromethoxy)phenol (

equiv)

Sodium Hydroxide (

aq.[5] solution)

Tetrabutylammonium chloride (TBAC) (Phase Transfer Catalyst)

Solvent: Toluene

Step-by-Step Methodology:

Mesylation (Activation):

Dissolve Ethyl 4-hydroxypiperidine-1-carboxylate in Toluene. Cool to

.

Add TEA.

Add MsCl dropwise, maintaining temperature

.[5]

Stir for 1 hour. (Formation of mesylate intermediate is quantitative).

Ether Coupling (

):
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To the reaction mixture, add 4-(Trifluoromethoxy)phenol.

Add TBAC (

equiv) and

NaOH solution.

Critical Step: Heat to reflux (

) for 2–4 hours. The phase transfer catalyst is essential for the phenoxide anion to
displace the mesylate in the organic phase.

Workup & Deprotection:

Cool and separate the organic layer.[5] Wash with water and brine.[5]

Add KOH (

equiv) and Ethanol to the organic layer.

Reflux at

for 4 hours to cleave the carbamate protecting group.

Concentrate under reduced pressure.[5]

Purification:

Recrystallize the crude residue from a mixture of Isopropanol/Water.

Yield: Expected

.

Characterization:

should show the piperidine ring protons and the characteristic aromatic doublet splitting
pattern, with no mesylate peak.
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Physicochemical Data Summary
The following table summarizes the shift in properties when substituting a standard methoxy

group with trifluoromethoxy in this scaffold.

Property Analog Analog
Impact on Drug
Design

Hammett Constant (

)
(Donor) (Withdrawer)

Reduces electron

density on phenyl ring;

alters

stacking.

Lipophilicity (

)

Significant increase in

BBB permeability.

Conformation
Coplanar (

)

Orthogonal (

)

Accesses distinct

hydrophobic sub-

pockets.

Metabolic Stability
Low (O-

demethylation)
High (Blocked)

Extends

and reduces

clearance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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